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Compound of Interest

Compound Name:
1,3-

Diphenyltetramethoxydisiloxane

CAS No.: 17938-09-9

Cat. No.: B100832

Get Quote

1,3-Diphenyltetramethoxydisiloxane is a specialized organosilicon compound that serves as

a critical building block in advanced materials science. Its unique molecular architecture,

featuring a central disiloxane (Si-O-Si) bond flanked by both reactive methoxy groups and

stable phenyl groups, positions it as a highly versatile precursor for the synthesis of

sophisticated organic-inorganic hybrid materials. The phenyl functionalities impart thermal

stability, hydrophobicity, and a high refractive index, while the methoxy groups provide the

reactive sites for hydrolysis and condensation, enabling the formation of a robust, cross-linked

siloxane network through the sol-gel process.[1][2][3]

This guide offers a comprehensive technical overview for researchers, scientists, and drug

development professionals, detailing the core properties, reactivity, and practical applications of

1,3-Diphenyltetramethoxydisiloxane. We will explore its synthesis, the mechanistic pathways

of its sol-gel reactions, and its role in creating functional materials for applications ranging from

high-performance coatings to surface modification of nanoparticles for advanced therapeutic

delivery systems.
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Physicochemical Properties
The fundamental properties of 1,3-Diphenyltetramethoxydisiloxane dictate its handling,

reactivity, and suitability for various applications. These properties are summarized in the table

below.

Property Value Source

Molecular Formula C16H22O5Si2 [4]

Molecular Weight 350.52 g/mol [4]

CAS Number 17938-09-9 [4]

Appearance
Colorless or yellowish

transparent liquid
[5]

Synonyms

Not widely available; related to

Phenyltrimethoxysilane

(PTMS) derivatives

[6]

Solubility

Soluble in many organic

solvents such as aromatic

hydrocarbons.

[7]

Core Reactivity: The Sol-Gel Pathway
The primary utility of 1,3-Diphenyltetramethoxydisiloxane stems from its ability to undergo

hydrolysis and condensation reactions, the cornerstone of the sol-gel process.[8] This

transformation converts the liquid molecular precursor into a solid, three-dimensional inorganic

network. The process is typically catalyzed by an acid or a base, with the choice of catalyst

significantly influencing the reaction kinetics and the structure of the final material.

Step 1: Hydrolysis The reaction initiates with the hydrolysis of the methoxy groups (Si-OCH₃) in

the presence of water. This acid or base-catalyzed nucleophilic substitution reaction replaces

the methoxy groups with hydroxyl groups (silanols, Si-OH), producing methanol as a byproduct.

The stable Si-C bond of the phenyl group remains intact, acting as a network modifier in the

final structure.[1][9]
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Step 2: Condensation Following hydrolysis, the newly formed silanol groups are highly reactive

and undergo condensation to form stable siloxane (Si-O-Si) bonds. This polymerization step

can proceed through two distinct pathways:

Water Condensation: Two silanol groups react to form a siloxane bond and a water

molecule.

Alcohol Condensation: A silanol group reacts with a residual methoxy group to form a

siloxane bond and a methanol molecule.

These condensation reactions continue, extending the network in three dimensions until a gel

is formed—a single, continuous macromolecule spanning the volume of the original solution.

The following diagram illustrates the fundamental reaction pathway.

Step 1: Hydrolysis

Step 2: Condensation
1,3-Diphenyltetramethoxydisiloxane

(Ph(MeO)₂Si-O-Si(MeO)₂Ph)
Hydrolyzed Intermediate

(Ph(HO)ₓ(MeO)₂₋ₓSi-O-Si(MeO)₂₋ₓ(HO)ₓPh)

+ H₂O
- CH₃OH

Hydrolyzed Intermediates
Cross-linked Polysiloxane Network

(...-Si(Ph)-O-Si(Ph)-O-...)

- H₂O / - CH₃OHAcid or Base
Catalyst

Initiates

Promotes

Click to download full resolution via product page

Caption: Hydrolysis and condensation pathway for 1,3-Diphenyltetramethoxydisiloxane.

Synthesis and Characterization
While direct synthesis routes for 1,3-Diphenyltetramethoxydisiloxane are not abundantly

detailed in literature, a plausible method involves the controlled hydrolysis of a suitable

precursor like Phenyltrimethoxysilane (PTMOS) or the reaction of 1,1,3,3-tetrachloro-1,3-

diphenyldisiloxane with an alcohol. For instance, related disiloxane-diols have been
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synthesized via the hydrolysis of diisocyanatodisiloxanes.[10] A common approach for similar

compounds is the carefully controlled reaction of dichlorosilanes.[11]

Characterization Techniques Verifying the structure and purity of 1,3-
Diphenyltetramethoxydisiloxane and monitoring its subsequent reactions requires a suite of

analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

²⁹Si NMR: This is the most powerful technique for studying the hydrolysis and

condensation of silanes.[1][9] Different silicon species (monomers, dimers, fully

condensed networks) produce distinct signals, allowing for quantitative analysis of the

reaction progress.[9]

¹H and ¹³C NMR: Used to confirm the presence and integrity of the phenyl and methoxy

groups.

Fourier-Transform Infrared (FTIR) Spectroscopy: Essential for identifying key functional

groups. Characteristic absorption bands for Si-O-Si (around 1000-1100 cm⁻¹), Si-Ph, C-H

(from phenyl and methoxy groups), and the appearance of a broad O-H stretch (around

3200-3600 cm⁻¹) indicate the formation of silanol groups during hydrolysis.

Mass Spectrometry (MS): Used to confirm the molecular weight and fragmentation pattern of

the precursor molecule.

Applications in Materials Science and Drug
Development
The unique combination of organic phenyl groups and an inorganic siloxane backbone makes

this precursor ideal for creating advanced hybrid materials.

1. High-Performance Coatings and Resins The phenyl groups enhance thermal stability and

hydrophobicity, making materials derived from this precursor suitable for protective coatings,

adhesives, and sealants.[2][6] When used as a crosslinking agent, it helps form a rigid, three-

dimensional network structure in silicone resins, improving their durability.[2]
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2. Surface Modification of Nanoparticles A key application, particularly relevant to drug

development, is the surface modification of inorganic nanoparticles like mesoporous silica

(MSN).[3] The hydrophilic surface of silica can be rendered hydrophobic by grafting phenyl-

siloxane moieties onto it. This modification is critical for:

Enhanced Loading of Hydrophobic Drugs: A hydrophobic surface improves the

encapsulation efficiency of non-polar therapeutic agents.[3]

Controlled Release: The functionalized surface can be designed to control the release

kinetics of the payload.[3]

Improved Dispersibility: Modifying the surface energy improves the dispersion of

nanoparticles in non-polar solvents and polymer matrices.[6]

The workflow for this surface modification is outlined below.

Nanoparticle Surface Modification Workflow

Disperse Silica
Nanoparticles in

Anhydrous Toluene

Add 1,3-Diphenyltetra-
methoxydisiloxane

Heat to Reflux
(e.g., 110°C)
for 24 hours

Wash & Centrifuge
(remove unreacted siloxane

and byproducts)

Reaction Complete Dry Nanoparticles
(e.g., under vacuum)

Hydrophobic Phenyl-
Functionalized
Nanoparticles

Click to download full resolution via product page

Caption: Workflow for phenyl-functionalization of silica nanoparticles.

Experimental Protocols
The following protocols are provided as illustrative examples for experienced researchers. All

work should be conducted in a well-ventilated fume hood with appropriate personal protective

equipment (PPE).

Protocol 1: Sol-Gel Synthesis of a Phenyl-Hybrid
Xerogel
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This protocol describes the acid-catalyzed hydrolysis and condensation of 1,3-
Diphenyltetramethoxydisiloxane to form a monolithic gel, which is then dried to a xerogel.

Methodology:

Precursor Solution Preparation: In a glass beaker, combine 10 mL of 1,3-
Diphenyltetramethoxydisiloxane with 20 mL of ethanol. Stir vigorously with a magnetic stir

bar until a homogeneous solution is formed.

Causality: Ethanol acts as a co-solvent to ensure miscibility between the non-polar

siloxane and the aqueous acid solution to be added next.

Initiation of Hydrolysis: Prepare a hydrolysis solution by mixing 5 mL of deionized water with

0.5 mL of 1 M hydrochloric acid (HCl). Add this solution dropwise to the stirring precursor

solution over 5 minutes.

Causality: HCl acts as a catalyst to promote the hydrolysis of the methoxy groups.[12] A

controlled, dropwise addition prevents localized, rapid gelling and ensures a more uniform

network structure.

Gelling: Cover the beaker with paraffin film, pierce a few small holes for solvent evaporation,

and leave the solution to stir at room temperature for 24-48 hours. Gelation is complete

when the stir bar stops moving and the contents do not flow upon tilting the beaker.

Aging: Allow the gel to age undisturbed in the covered beaker for an additional 24 hours.

Causality: Aging strengthens the siloxane network through continued condensation

reactions and syneresis (the expulsion of solvent from the gel).

Drying: Remove the paraffin film and dry the gel in an oven at 60°C for 48-72 hours, or until

a constant weight is achieved. This process removes the solvent and byproducts, causing

the network to shrink into a solid xerogel.

Self-Validation: The final product should be a transparent, monolithic solid. Cracking may

indicate that the drying process was too rapid.
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Protocol 2: Surface Functionalization of Mesoporous
Silica Nanoparticles (MSNs)
This protocol details the post-synthesis grafting of phenyl groups onto the surface of pre-

existing MSNs.[3]

Methodology:

Nanoparticle Activation & Dispersion: Disperse 500 mg of MSNs in 50 mL of anhydrous

toluene in a round-bottom flask. To ensure a reactive surface, the MSNs should be pre-dried

under vacuum at 120°C for at least 4 hours to remove adsorbed water. Sonicate the mixture

for 15 minutes for uniform dispersion.

Causality: Anhydrous conditions are critical to prevent self-condensation of the siloxane in

the solution, promoting its reaction with the silanol groups on the MSN surface instead.

Silane Addition: Add 0.5 mL of 1,3-Diphenyltetramethoxydisiloxane to the nanoparticle

suspension under an inert atmosphere (e.g., nitrogen or argon).

Grafting Reaction: Heat the mixture to reflux (approx. 110°C for toluene) and maintain the

reaction for 24 hours with continuous stirring.

Causality: Elevated temperature provides the activation energy for the condensation

reaction between the siloxane's methoxy/silanol groups and the silanol groups on the MSN

surface.

Purification: After cooling to room temperature, collect the functionalized nanoparticles by

centrifugation. Wash the particles three times with toluene and then three times with ethanol

to remove any unreacted siloxane and byproducts.

Drying: Dry the purified, phenyl-functionalized MSNs in a vacuum oven at 80°C overnight.

Self-Validation: Successful functionalization can be confirmed by thermogravimetric

analysis (TGA), which will show a greater weight loss for the functionalized particles

compared to the bare MSNs, corresponding to the grafted organic phenyl groups. FTIR

analysis should show the appearance of Si-Ph peaks.
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Safety and Handling
While specific safety data for 1,3-Diphenyltetramethoxydisiloxane is limited, information from

structurally similar organosiloxanes should be used to guide handling procedures.[13][14]

General Handling: Use in a well-ventilated area or fume hood. Avoid contact with skin, eyes,

and clothing. Do not breathe vapor or mist.[13][15]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., neoprene or

nitrile rubber), safety goggles, and a lab coat.[14]

Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, and open flames.

[15] Keep the container tightly closed to prevent hydrolysis from atmospheric moisture.[14]

Store away from oxidizing agents.[13]

Fire: The material may be combustible. Use water spray, foam, carbon dioxide, or dry

chemical extinguishers. Irritating fumes may be generated upon combustion.[13]

Disposal: Dispose of in accordance with local, state, and federal regulations. Incineration is a

possible disposal method.[13]

Conclusion
1,3-Diphenyltetramethoxydisiloxane is a potent and adaptable molecule in the toolkit of

materials scientists. Its dual functionality—stable, property-defining phenyl groups and reactive,

network-forming methoxy groups—enables the rational design of hybrid organic-inorganic

materials with tailored properties. From enhancing the thermal and hydrophobic characteristics

of coatings to functionalizing nanoparticles for targeted drug delivery, its applications are both

significant and expanding. A thorough understanding of its core reactivity through the sol-gel

process is fundamental to harnessing its full potential in the development of next-generation

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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